Cas no 1326812-77-4 (8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326812-77-4
• MF: C₂₂H₂₃BrN₂O₄
• MW: 459.333025217056
• MDL: MFCD19706580
• CID: 4694733
• Update Time: 2025-08-04

8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• OC(=O)C1COC2(CCN(CC3=CC=CC=C3)CC2)N1C(=O)C1=CC(Br)=CC=C1

• MDL： MFCD19706580
• Inchi： 1S/C22H23BrN2O4/c23-18-8-4-7-17(13-18)20(26)25-19(21(27)28)15-29-22(25)9-11-24(12-10-22)14-16-5-2-1-3-6-16/h1-8,13,19H,9-12,14-15H2,(H,27,28)
• InChI Key： UJXCBZCCAOFJDZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1C(C(=O)O)COC21CCN(CC1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 458.084
• Monoisotopic Mass: 458.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1

Additional information on 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS 1326812-77-4): A Versatile Spirocyclic Compound for Drug Discovery

The 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS 1326812-77-4) represents an intriguing class of spirocyclic compounds that has gained significant attention in modern medicinal chemistry. This structurally complex molecule features a unique 1-oxa-4,8-diazaspiro[4.5]decane core, which offers remarkable three-dimensional complexity for drug design. The compound's spirocyclic architecture combined with its carboxylic acid functionality and brominated benzoyl group makes it particularly valuable for pharmaceutical research and development.

Recent trends in drug discovery have shown growing interest in spirocyclic scaffolds like 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, as they often demonstrate improved metabolic stability and membrane permeability compared to flat aromatic systems. The compound's 3-bromobenzoyl moiety serves as an excellent handle for further chemical modifications, allowing medicinal chemists to explore diverse structure-activity relationships. Researchers frequently search for information about spirocyclic compound synthesis, CAS 1326812-77-4 applications, and 1-oxa-4,8-diazaspiro[4.5]decane derivatives, reflecting the scientific community's strong interest in this chemical space.

The synthetic route to 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid typically involves multi-step organic transformations, with key steps including the construction of the spirocyclic core and subsequent functionalization at the 4- and 8-positions. The benzyl group at position 8 and the carboxylic acid at position 3 provide additional points for structural diversification, making this compound a valuable intermediate in parallel synthesis approaches. Many pharmaceutical researchers are actively investigating spirocyclic compound libraries and CAS 1326812-77-4 analogs to identify novel bioactive molecules.

In terms of physicochemical properties, 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid exhibits characteristics typical of drug-like molecules, with calculated properties that generally fall within the range preferred for oral bioavailability. The presence of both hydrogen bond donors and acceptors in its structure suggests potential for forming specific interactions with biological targets. Current research hotspots include spirocyclic compound solubility, 1-oxa-4,8-diazaspiro[4.5]decane stability, and 3-bromobenzoyl derivatives in drug design, all relevant to understanding this compound's behavior.

The pharmaceutical applications of 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are primarily found in early-stage drug discovery programs. Its spirocyclic framework is particularly attractive for targeting protein-protein interactions and allosteric binding sites that are challenging to address with conventional flat structures. The compound's bromine atom offers opportunities for further derivatization through cross-coupling reactions, while the carboxylic acid group enables salt formation or conjugation strategies. Many researchers search for information about spirocyclic compounds in CNS drugs and CAS 1326812-77-4 biological activity, indicating potential therapeutic directions.

From a commercial perspective, 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is available from specialty chemical suppliers serving the pharmaceutical research market. The compound is typically offered in milligram to gram quantities for research purposes, with purity levels suitable for medicinal chemistry applications. Market trends show increasing demand for complex spirocyclic building blocks and 1-oxa-4,8-diazaspiro[4.5]decane intermediates, driven by the growing emphasis on three-dimensionality in drug design.

Quality control of 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid involves standard analytical techniques including HPLC, NMR, and mass spectrometry to verify identity and purity. The compound's stability under various storage conditions is an important consideration for researchers, with many investigating spirocyclic compound storage and CAS 1326812-77-4 handling protocols to ensure material integrity. Proper characterization is essential given the structural complexity of this spirocyclic carboxylic acid derivative.

Future research directions for 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid may include exploration of its potential as a fragment in fragment-based drug discovery or as a scaffold for diversity-oriented synthesis. The compound's unique three-dimensional shape makes it particularly interesting for addressing challenging biological targets. Scientific inquiries often focus on spirocyclic compound optimization, 1-oxa-4,8-diazaspiro[4.5]decane SAR studies, and 3-bromobenzoyl containing drug candidates, reflecting the compound's relevance to current medicinal chemistry challenges.

In summary, 8-Benzyl-4-(3-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS 1326812-77-4) represents a valuable spirocyclic building block with significant potential in pharmaceutical research. Its complex architecture, multiple functional handles, and drug-like properties make it an attractive starting point for the development of novel therapeutic agents. As the field of drug discovery continues to emphasize three-dimensional molecular complexity, compounds like this 1-oxa-4,8-diazaspiro[4.5]decane derivative will likely play increasingly important roles in addressing unmet medical needs through innovative chemical approaches.